Mag-indo-1 tetrapotassium salt
Overview
Description
Scientific Research Applications
Cellular Magnesium Detection
Mag-indo-1 tetrapotassium salt is primarily used for the detection of magnesium ions (Mg^2+) in cells . It’s a fluorescent probe that can be used to determine the free Mg^2+ concentration in the cytoplasmic solutions .
Biochemical Research
In biochemical research, this compound can be used to study the role of magnesium in various biological processes. For example, it can help researchers understand how changes in magnesium levels affect cellular functions .
Drug Discovery
In the field of drug discovery, Mag-indo-1 tetrapotassium salt can be used in high-throughput screening assays to identify compounds that alter cellular magnesium levels. This could potentially lead to the development of new drugs for conditions related to magnesium imbalance .
Neurological Research
In neurological research, this compound can be used to study the role of magnesium in neuronal function and in neurological disorders such as Alzheimer’s disease and epilepsy .
Cardiac Research
In cardiac research, Mag-indo-1 tetrapotassium salt can be used to study the role of magnesium in heart function. For example, it can be used to investigate how changes in magnesium levels affect heart rhythm .
Cancer Research
In cancer research, this compound can be used to study the role of magnesium in cancer cell proliferation and survival. It can help researchers understand how changes in magnesium levels affect the growth and spread of cancer cells .
Mechanism of Action
Target of Action
The primary target of Mag-Indo-1 tetrapotassium salt is the Mg^2+ ion present in the cytoplasm of cells . The compound is a fluorescent probe designed specifically for the detection of Mg^2+ ions .
Mode of Action
Mag-Indo-1 tetrapotassium salt interacts with its target, the Mg^2+ ion, by binding to it. This binding event triggers a change in the compound’s fluorescence properties, allowing for the detection and quantification of Mg^2+ ions in the cytoplasm .
Pharmacokinetics
It is noted that the compound is cell-impermeable
Result of Action
The primary result of the action of Mag-Indo-1 tetrapotassium salt is the detection and quantification of Mg^2+ ions in the cytoplasm . By binding to Mg^2+ ions, the compound changes its fluorescence properties, providing a measurable signal that correlates with the concentration of these ions.
Action Environment
The action of Mag-Indo-1 tetrapotassium salt is influenced by the environment in which it is used. For instance, the compound’s ability to detect Mg^2+ ions can be affected by the pH of the solution, as well as the presence of other ions or compounds that may interfere with its binding to Mg^2+ ions. The compound is typically used in a controlled laboratory environment, where these factors can be carefully managed to ensure accurate detection of Mg^2+ ions .
properties
IUPAC Name |
tetrapotassium;2-[4-[bis(carboxylatomethyl)amino]-3-(carboxylatomethoxy)phenyl]-1H-indole-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O9.4K/c24-18(25)8-23(9-19(26)27)16-4-3-12(7-17(16)32-10-20(28)29)14-5-11-1-2-13(21(30)31)6-15(11)22-14;;;;/h1-7,22H,8-10H2,(H,24,25)(H,26,27)(H,28,29)(H,30,31);;;;/q;4*+1/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQSATJAZEBYDQQ-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC3=C(N2)C=C(C=C3)C(=O)[O-])OCC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14K4N2O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376354 |
Source
|
| Record name | Mag-indo-1 tetrapotassium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376354 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
594.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Mag-indo-1 tetrapotassium salt | |
CAS RN |
132299-21-9 |
Source
|
| Record name | Mag-indo-1 tetrapotassium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376354 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
